Cas no 56317-12-5 (Luteolin 3'-galacturonide)
Luteolin 3'-galacturonide structure
Product Name:Luteolin 3'-galacturonide
CAS No:56317-12-5
MF:C21H18O12
MW:462.360427379608
CID:1123996
PubChem ID:129896872
Update Time:2025-04-20
Luteolin 3'-galacturonide Chemical and Physical Properties
Names and Identifiers
-
- Luteolin 3'-galacturonide
- (2S,3R,4S,5R,6S)-6-(5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-hydroxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
- Luteolin-3'-D-glucuronide ;Luteolin 3'-O-glucuronide;Luteolin-3-O-(c)micro-D-glucuronide
- 56317-12-5
- (2S,3R,4S,5R,6S)-6-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-hydroxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- BCP29715
- (2S,3S,4S,5R,6S)-6-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-hydroxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
-
- Inchi: 1S/C21H18O12/c22-8-4-10(24)15-11(25)6-12(31-14(15)5-8)7-1-2-9(23)13(3-7)32-21-18(28)16(26)17(27)19(33-21)20(29)30/h1-6,16-19,21-24,26-28H,(H,29,30)
- InChI Key: JDOFZOKGCYYUER-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1C(=O)O)O)O)O)OC1C(=CC=C(C2=CC(C3C(=CC(=CC=3O2)O)O)=O)C=1)O
Computed Properties
- Exact Mass: 462.07982601g/mol
- Monoisotopic Mass: 462.07982601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 785
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 203Ų
Experimental Properties
- Density: 1.810±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.1 g/l) (25 º C),
Luteolin 3'-galacturonide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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